Cas no 73387-60-7 (1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 73387-60-7
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD00121187
• CID: 542555
• PubChem ID: 5376915
• Update Time: 2025-10-29

1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-bromophenyl)-3-(dimethylamino)-
• 1-(4-Bromophenyl)-3-dimethylamino-2-propen-1-one
• (2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• (E)-3-dimethylamino-1-(4-bromophenyl)-2-propen-1-one
• 1-(4-bromophenyl)-3-(dimethylamino)-1-(3-pyridyl)propan-1-ol
• 1-(4-bromo-phenyl)-3-dimethylamino-1-pyridin-3-yl-propan-1-ol
• 1-(4-bromophenyl)-3-dimethylaminopropenone
• 3-(N,N-dimethylamino)-1-(
• 3-dimethylamino-1-(4-bromophenyl)prop-2-en-1-one
• A-(4-Bromophenyl)-
• A-[2-(dimethylamino)ethyl]-3-pyridinemethanol
• CTK8G3904
• TCMDC-131412
• 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• 849619-11-0
• AKOS002675779
• 12C-005
• (2E)-1-(4-Bromophenyl)-3-(dimethylamino)-2-propen-1-one #
• CHEMBL1603795
• (2e)-3-(dimethylamino)-1-(4-bromophenyl) prop-2-en-1-one
• CS-0199791
• SMR000333098
• 1-(4-bromophenyl)-3-(dimethylamino)-2-propen-1-one
• MFCD00121187
• HMS2586C16
• (2E)-1(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• (E)-1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• SCHEMBL1015798
• (E)-1-(4-Bromophenyl)-3-dimethylaminopropenone
• MLS000694789
• AS-76952
• 73387-60-7
• EN300-117872
• SCHEMBL1015799
• YCA38760
• 2-Propen-1-one, 1-(4-bromophenyl)-3-(dimethylamino)-, (2E)-
• ALBB-017230

• MDL： MFCD00121187
• Inchi： 1S/C11H12BrNO/c1-13(2)8-7-11(14)9-3-5-10(12)6-4-9/h3-8H,1-2H3/b8-7+
• InChI Key： IGZLESKZUATMSD-BQYQJAHWSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Melting Point: 80-82℃

1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one Security Information

• HazardClass：IRRITANT

Additional information on 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one

Comprehensive Overview of 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 73387-60-7)

1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one, with the CAS number 73387-60-7, is a versatile organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to as a chalcone derivative, features a unique enone structure coupled with a dimethylamino group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₂BrNO, highlights its potential for diverse applications, from drug development to advanced material design.

The compound's 4-bromophenyl moiety and dimethylamino-prop-2-en-1-one backbone contribute to its reactivity and functionality. Researchers frequently explore its role in Michael addition reactions and cyclization processes, which are critical for constructing complex heterocycles. In recent years, the demand for chalcone-based compounds has surged due to their bioactive properties, including potential antioxidant and anti-inflammatory effects. This aligns with the growing interest in natural product-inspired drug discovery, a trending topic in medicinal chemistry.

From an industrial perspective, 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one is synthesized through Claisen-Schmidt condensation, a well-established method for chalcone formation. Its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern green chemistry initiatives. These methods resonate with the current focus on sustainable synthesis and atom economy, addressing environmental concerns in chemical manufacturing.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹H and ¹³C NMR) and mass spectrometry, ensuring precise identification and purity assessment. The enone chromophore in its structure also makes it suitable for UV-Vis studies, a feature exploited in photophysical research. With the rise of computational chemistry, molecular docking studies have predicted its interactions with biological targets, fueling investigations into its structure-activity relationships (SAR).

In material science, the π-conjugated system of 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one has sparked interest for organic electronics applications. Its potential as a building block for OLEDs or nonlinear optical materials aligns with the global push toward energy-efficient technologies. Furthermore, its crystallographic properties are studied for crystal engineering purposes, contributing to the development of functional molecular solids.

Safety and handling protocols for this compound emphasize standard laboratory practices, given its moderate reactivity. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. Storage conditions typically involve cool, dry environments away from strong oxidizers, ensuring long-term stability. These precautions reflect the broader industry shift toward responsible chemical management and laboratory safety culture.

The commercial availability of CAS 73387-60-7 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Pricing trends indicate steady demand, particularly from pharmaceutical R&D sectors exploring small molecule therapeutics. Patent literature reveals its incorporation into drug candidate scaffolds, underscoring its relevance in precision medicine development. This connects with the booming interest in targeted therapies and personalized healthcare solutions.

Emerging research directions include exploring its metal complexation behavior for catalytic applications and investigating its supramolecular interactions for sensor development. The compound's structural tunability makes it a promising candidate for molecular recognition systems, a hot topic in chemical sensing technologies. Additionally, its potential in bioconjugation chemistry is being examined for probe design in biochemical assays.

In summary, 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one represents a multifaceted compound bridging multiple scientific disciplines. Its synthetic accessibility, structural features, and application diversity position it as a valuable tool in contemporary chemical research. As science advances toward multifunctional materials and next-generation therapeutics, this compound's role will likely expand, making it a subject of ongoing investigation and innovation.